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Compound of Interest

Compound Name: L-Alanine-d3-1

Cat. No.: B579270 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of L-Alanine-d3, a deuterated stable isotope

of the non-essential amino acid L-alanine. This document is intended for researchers,

scientists, and drug development professionals, offering comprehensive data, experimental

applications, and relevant biochemical pathways.

Core Compound Specifications
L-Alanine-d3, also known as (S)-2-Aminopropanoic-3,3,3-d3 acid, is a valuable tool in

metabolic research and analytical chemistry. Its key properties are summarized below.

Property Value Reference(s)

CAS Number 63546-27-0 [1][2]

Molecular Formula C₃H₄D₃NO₂ [1]

Molecular Weight 92.11 g/mol [2]

Synonyms
L-Alanine-3,3,3-d3, (S)-2-

Aminopropanoic-3,3,3-d3 acid
[1]

Chemical Purity Typically ≥98% [2]

Isotopic Purity Typically ≥99 atom % D
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L-Alanine-d3 serves two primary functions in scientific research: as an internal standard for the

quantification of endogenous L-alanine and as a metabolic tracer to study biochemical

pathways.

Internal Standard for Mass Spectrometry
Due to its chemical similarity to L-alanine and its distinct mass, L-Alanine-d3 is an ideal internal

standard for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS). The use of a stable isotope-labeled

internal standard is considered the gold standard in quantitative bioanalysis as it corrects for

variability in sample preparation and instrument response.

A general workflow for the use of L-Alanine-d3 as an internal standard in an LC-MS/MS

experiment is depicted below.
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Experimental Workflow: L-Alanine Quantification using L-Alanine-d3 Internal Standard

Sample Preparation

LC-MS/MS Analysis

Data Analysis

Biological Sample (e.g., Plasma, Urine)

Spike with known concentration of L-Alanine-d3 (Internal Standard)

Protein Precipitation & Analyte Extraction

Derivatization (optional, for improved chromatography)

Inject sample onto LC column

Chromatographic Separation of L-Alanine and L-Alanine-d3

Electrospray Ionization (ESI)

Tandem Mass Spectrometry (MS/MS) Detection

Integrate Peak Areas of L-Alanine and L-Alanine-d3

Calculate Peak Area Ratio (L-Alanine / L-Alanine-d3)

Generate Calibration Curve from Standards

Quantify Endogenous L-Alanine Concentration

Click to download full resolution via product page

Caption: Workflow for L-alanine quantification.
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Metabolic Tracer Studies
L-Alanine-d3 is utilized as a tracer to investigate metabolic pathways such as the glucose-

alanine cycle. By introducing the labeled alanine into a biological system, researchers can track

the deuterium label as it is incorporated into other molecules, providing insights into metabolic

flux and pathway dynamics. These studies are crucial for understanding diseases like diabetes

and metabolic syndrome where alanine metabolism is dysregulated.

The Glucose-Alanine Cycle
The glucose-alanine cycle is a key metabolic pathway that facilitates the transport of nitrogen

from muscle to the liver. In muscle, amino groups are transferred to pyruvate to form alanine.

This alanine is then transported to the liver, where it is converted back to pyruvate for

gluconeogenesis, and the nitrogen is processed into urea.

Caption: The Glucose-Alanine Cycle.

Experimental Protocol: Quantification of L-Alanine
in Human Plasma using L-Alanine-d3 by LC-MS/MS
This section outlines a representative protocol for the quantification of L-alanine in human

plasma utilizing L-Alanine-d3 as an internal standard.

Materials and Reagents
L-Alanine (analyte standard)

L-Alanine-d3 (internal standard)

Human plasma (K2EDTA)

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Formic acid (FA), LC-MS grade

Water, LC-MS grade
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Protein precipitation plates/tubes

LC-MS/MS system

Preparation of Standards and Solutions
Stock Solutions (1 mg/mL): Prepare individual stock solutions of L-Alanine and L-Alanine-d3

in water.

Working Standard Solutions: Serially dilute the L-Alanine stock solution with a 50:50 mixture

of ACN and water to prepare calibration standards at concentrations ranging from 1 to 500

µM.

Internal Standard Working Solution: Dilute the L-Alanine-d3 stock solution with a 50:50

mixture of ACN and water to a final concentration of 50 µM.

Sample Preparation
To 50 µL of plasma sample, calibration standard, or quality control sample in a

microcentrifuge tube, add 10 µL of the internal standard working solution (50 µM L-Alanine-

d3).

Add 200 µL of cold ACN containing 0.1% FA to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or 96-well plate for LC-MS/MS analysis.

LC-MS/MS Conditions
LC System: A suitable UHPLC system.

Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is recommended

for good retention of polar analytes like alanine.

Mobile Phase A: Water with 0.1% FA.
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Mobile Phase B: Acetonitrile with 0.1% FA.

Gradient: A gradient elution from high organic to high aqueous mobile phase.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Positive electrospray ionization (ESI+).

MRM Transitions:

L-Alanine: Q1 m/z 90.1 -> Q3 m/z 44.2

L-Alanine-d3: Q1 m/z 93.1 -> Q3 m/z 46.2

Data Analysis
Integrate the peak areas for both L-alanine and L-Alanine-d3.

Calculate the peak area ratio of L-alanine to L-Alanine-d3.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

L-alanine calibration standards.

Determine the concentration of L-alanine in the plasma samples by interpolating their peak

area ratios from the calibration curve.

This technical guide provides a foundational understanding of L-Alanine-d3 and its

applications. For specific experimental designs and troubleshooting, researchers should

consult relevant scientific literature and application notes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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